Cas no 392295-14-6 (N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide)

• Product Name: N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide
• CAS No: 392295-14-6
• MF: C₁₉H₁₇FN₄O₂S₂
• MW: 416.492284536362
• CID: 6031469
• PubChem ID: 1327677
• Update Time: 2025-07-22

N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide
• Benzamide, N-[5-[[2-[(2,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-fluoro-
• Oprea1_338859
• N-(5-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-fluorobenzamide
• AKOS024576853
• IFLab1_001532
• F0417-0537
• ZINC01158617
• 392295-14-6
• N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-fluorobenzamide
• HMS1416F14
• N-[5-({[(2,5-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-1,3,4-THIADIAZOL-2-YL]-2-FLUOROBENZAMIDE

• Inchi： 1S/C19H17FN4O2S2/c1-11-7-8-12(2)15(9-11)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-5-3-4-6-14(13)20/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key： WHQLTPIXIOEDMF-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(C)=CC=C2C)=O)S1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 416.07769631g/mol
• Monoisotopic Mass: 416.07769631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 6.73±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide

Recent Advances in the Study of N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide (CAS: 392295-14-6)

The compound N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide (CAS: 392295-14-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide, including the thiadiazole and fluorobenzamide moieties, contribute to its high binding affinity and selectivity towards target proteins. These properties make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. Notably, the compound has shown low cytotoxicity in normal cell lines, suggesting a favorable safety profile for potential therapeutic use. However, further pharmacokinetic and toxicological studies are required to fully assess its clinical applicability.

Recent advancements in synthetic methodologies have also enabled the efficient production of N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide with high purity and yield. These developments are crucial for scaling up production and facilitating future preclinical and clinical trials. Additionally, computational modeling studies have provided insights into the compound's binding modes and interactions with its molecular targets, offering a foundation for structure-activity relationship (SAR) optimization.

In conclusion, N-5-({(2,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-fluorobenzamide represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Continued research efforts are needed to explore its full potential and address any remaining challenges in its development pathway. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in medicinal chemistry.